1-[5-(4-Fluoro-naphthalene-1-sulfonyl)2-methoxyphenyl] piperazine

• CAS No.: 497957-11-6
• Molecular Formula: C21H21FN2O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[5-(4-fluoronaphthalen-1-yl)sulfonyl-2-methoxyphenyl]piperazine
• InChI: InChI=1S/C21H21FN2O3S/c1-27-20-8-6-15(14-19(20)24-12-10-23-11-13-24)28(25,26)21-9-7-18(22)16-4-2-3-5-17(16)21/h2-9,14,23H,10-13H2,1H3
• InChI Key: XRFQFMYJCBHQTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)C2=CC=C(C3=CC=CC=C32)F)N4CCNCC4

Description

1-[5-(4-Fluoro-naphthalene-1-sulfonyl)2-methoxyphenyl] piperazine is a useful research compound. Its molecular formula is C21H21FN2O3S and its molecular weight is 400.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methoxy-3-[4-(2,2,2-trifluoro-acetyl)piperazin-1-yl]bezenesulfonyl chloride (0.19 g; 0.5 mmol), prepared as in Example 1 Step 2, in THF (0.5 mL) at ambient temperature under argon atmosphere was added dropwise a solution of 4-fluoro-1-naphthylmagnesium bromide in THF (0.25 M, 4 mL; 1 mmol). After stirring at this temperature for 1 h a saturated solution of ammonium chloride was added and the mixture was extracted into ethyl acetate (20 mL). The organic phase was dried (Na2SO4) and concentrated in vacuo .The residue was dissolved in dioxane (2 mL) and a solution of 6N NaOH (0.5 mL) was added. After stirring at ambient temperature for 1 h water was added (10 ml) and the mixture was extracted into ethyl acetate (20 ml). The organic phase was extracted into 2N aqueous HCl. The aqueous layer was adjusted with 6N NaOH solution to pH 14 and extracted with ethyl acetate. The organic phase was dried (Na2SO4) and concentrated in vacuo to give the 1-[5-(4-fluoro-naphthalene-1-sulfonyl)2-methoxyphenyl]piperazine (401) as a white solid (0.060 g; 30%). The hydrochloride salt was prepared from ethanol-hydrogen chloride, m. p. 155.0-159.0° C.